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Compound of Interest

Compound Name: 2-(2-Aminophenylthio)acetic acid

CAS No.: 94-56-4

Cat. No.: B2947712

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: 2-(2-Aminophenylthio)acetic acid (CAS: 94-56-4) is an organic

sulfide and aniline derivative.[1] It presents acute risks regarding skin/eye irritation and

potential respiratory distress (H315, H319, H335).[2]

Disposal Classification:

RCRA Status: Non-listed (Not P- or U-listed), but must be managed as Hazardous Chemical

Waste due to toxicity characteristics if testing exceeds thresholds, or more commonly, as

Non-Regulated Chemical Waste requiring incineration due to sulfur content.

Primary Disposal Method: High-temperature incineration with afterburner and scrubber (to

manage SOx/NOx emissions).

Prohibition:DO NOT dispose of via sanitary sewer or municipal trash.[3]

Chemical Profile & Hazard Mechanism
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To safely manage this compound, one must understand the functional groups driving its

reactivity and toxicity.

Physicochemical Data Table
Property Specification Operational Implication

CAS Number 94-56-4
Use for waste manifesting and

inventory tracking.

Formula

Contains Sulfur and Nitrogen;

generates SOx/NOx upon

combustion.

Physical State Solid (Powder)

High dust generation potential;

requires N95 or P100

respiratory protection.

Acidity (pKa) ~3.5 - 4.0 (COOH)
Weak acid; compatible with

organic acid waste streams.

Reactivity Thioether/Amine

Incompatible with Strong

Oxidizers (e.g., Nitric Acid,

Peroxides).

Mechanism of Hazard
The molecule contains a thioether linkage (-S-) and a primary amine (-NH2).

Oxidation Risk: The sulfur atom is easily oxidized to sulfoxides or sulfones. Contact with

strong oxidizers (like concentrated

) can be exothermic and violent.

Zwitterionic Nature: As an amino acid derivative, it can exist as a zwitterion. This affects

solubility; it may adhere stubbornly to glass surfaces, requiring specific cleaning protocols

(see Section 4).

Pre-Disposal: Segregation & Containment
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Effective disposal begins at the bench. Improper segregation is the leading cause of laboratory

accidents involving waste.

Segregation Logic
Store With: Organic Acids, Non-halogenated Organics.

Do NOT Store With: Oxidizers, Strong Bases, Cyanides.

Visualization: Segregation & Compatibility Workflow
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Figure 1: Chemical segregation logic emphasizing incompatibility with oxidizers due to the

thioether functionality.

Disposal Workflows (The "How-To")
Scenario A: Solid Waste (Pure Compound)
Applicability: Expired stock, surplus powder.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass

jar.

Labeling: Affix a hazardous waste label.

Constituents: "2-(2-Aminophenylthio)acetic acid".[4]
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Hazards: Check "Toxic" and "Irritant".

Manifesting: List as "Solid Organic Waste with Sulfur".

Destruction: Transfer to EHS for Incineration.

Technical Note: The incinerator must operate at

with a caustic scrubber to neutralize

produced from the thioether group [1].

Scenario B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, filtrates, or dissolved samples.

Solvent Compatibility Check: Ensure the solvent carrier is compatible.

Safe: Methanol, Ethanol, Acetone, DCM.[3]

Unsafe: Perchloric acid, concentrated Nitric acid.[5]

Stream Selection:

If dissolved in Halogenated Solvents (DCM, Chloroform)

Halogenated Waste Stream.

If dissolved in Non-Halogenated Solvents (Methanol, Acetone)

Non-Halogenated Waste Stream.

pH Adjustment: If the solution is basic (pH > 9), neutralize to pH 6-8 using dilute Acetic Acid

or HCl before adding to the organic waste drum to prevent heat generation or polymerization

in the drum.

Scenario C: Empty Containers & Debris
Applicability: Vials, spatulas, weigh boats.
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Triple Rinse Protocol:

The compound is moderately soluble in organic solvents. Rinse the container 3 times with

a small volume of Acetone or Ethanol.

Crucial: Collect the rinsate (the wash liquid) into the Liquid Organic Waste container. Do

not pour rinsate down the drain.

Defacing: Cross out the original label.

Disposal:

Rinsed Glass/Plastic: Place in "Chemically Contaminated Glass/Trash" bin (or recycling

depending on institutional policy for triple-rinsed containers).

Heavily Soiled Solids: Place in a sealed bag and dispose of as solid hazardous waste.

Visualization: Disposal Decision Tree
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Figure 2: Operational decision tree for categorizing waste streams.

Emergency Response Procedures
In the event of accidental release, immediate action minimizes long-term exposure risks.
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Incident Type Immediate Action Decontamination Protocol

Skin Contact

Brush off dry powder first, then

wash with soap/water for 15

mins.

Do not use organic solvents

(EtOH/DMSO) on skin; this

increases transdermal

absorption.

Eye Contact
Rinse immediately at eyewash

station for 15 mins.

Hold eyelids open. Seek

medical attention

(ophthalmologist).

Bench Spill (Solid)
Dampen with water-wet paper

towel to prevent dust.

Scoop into a bag. Wipe area

with dilute detergent, then

water.

Bench Spill (Liquid)
Absorb with vermiculite or spill

pads.

Place spent absorbents in a

sealed bag labeled

"Hazardous Debris".

Regulatory & Compliance Notes
US EPA: While not explicitly P-listed, the generator is responsible for determining if the

waste exhibits toxicity characteristics (40 CFR 262.11). Best practice dictates managing it as

hazardous due to the amine/sulfur functionality [2].

DOT (Transport): Not regulated as a dangerous good for transport in small quantities, but

waste mixtures containing solvents will likely be UN 1993 (Flammable Liquid) or UN 2810

(Toxic Liquid) depending on the matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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